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Introduction

Disperse Orange 1 (DO1) is an azo dye known to be a contact allergen, primarily associated

with textile dermatitis.[1][2] Accurate identification of DO1 sensitization is crucial for patient

diagnosis and management, as well as for the safety assessment of consumer products. These

application notes provide detailed protocols for patch testing with Disperse Orange 1, aimed at

standardizing the procedure for reliable and reproducible results in a research and clinical

setting.

Data Presentation
Table 1: Recommended Patch Test Concentration for
Disperse Orange 1

Allergen Concentration (%) Vehicle

Disperse Orange 1 1.0 Petrolatum

This concentration is widely cited in literature for inclusion in textile dye series for patch testing.

[3][4]
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Table 2: International Contact Dermatitis Research
Group (ICDRG) Scoring System for Patch Test Reactions

Score Interpretation Description

0 Negative No reaction.

? Doubtful reaction Faint erythema only.

+ Weak positive
Erythema, infiltration, possibly

papules.[5]

++ Strong positive
Erythema, infiltration, papules,

vesicles.

+++ Extreme positive

Intense erythema, infiltration,

coalescing vesicles, bullous

reaction.

IR Irritant reaction

Discrete patchy erythema

without infiltration, or other

morphologies suggestive of

irritation.

Table 3: Reported Cross-Reactions with Disperse
Orange 1

Substance Cross-Reactivity Notes

p-Phenylenediamine (PPD) Frequent

A significant number of

individuals sensitized to PPD

also react to certain disperse

dyes, including those

structurally related to DO1.

Disperse Orange 3 Common
Often tested alongside DO1 in

textile dye series.

Disperse Yellow 3 Possible

Another common textile dye

allergen that may show co-

sensitization.
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Experimental Protocols
Protocol 1: Preparation of Disperse Orange 1 (1.0% in
Petrolatum) for Patch Testing
Materials:

Disperse Orange 1 powder (analytical grade)

White petrolatum

Glass mortar and pestle or ointment slab and spatula

Analytical balance

Weighing paper

Syringes for dispensing (e.g., 5 mL)

Procedure:

Calculation: Determine the required amount of Disperse Orange 1 and petrolatum to

prepare the desired total quantity of the 1.0% mixture. For example, to prepare 10g of the

mixture, 0.1g of Disperse Orange 1 and 9.9g of petrolatum are needed.

Weighing: Accurately weigh the Disperse Orange 1 powder and the petrolatum using an

analytical balance.

Mixing:

Place the weighed Disperse Orange 1 powder into the glass mortar.

Add a small, equivalent amount of petrolatum to the mortar.

Triturate the dye and petrolatum with the pestle using a geometric dilution technique. This

involves incorporating the powder into a small amount of the base first and then

progressively adding more of the base in small portions until the dye is evenly dispersed.
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Continue trituration until a homogenous, brightly colored mixture is achieved, with no

visible clumps of powder.

Alternatively, use an ointment slab and spatula for mixing, employing a similar geometric

dilution process.

Packaging: Transfer the final mixture into appropriately labeled syringes for storage and

application. The label should include the allergen name, concentration, vehicle, and

preparation date.

Storage: Store the prepared allergen in a cool, dark place. Adhere to established expiry

dates based on the chemical stability of the allergen in petrolatum.

Protocol 2: Patch Test Application and Reading
Materials:

Prepared Disperse Orange 1 (1.0% in petrolatum)

Patch test chambers (e.g., Finn Chambers® on Scanpor® tape or IQ Ultra™ Chambers)

Marking pen

Patient chart/documentation materials

Procedure:

Patient Preparation:

Ensure the patient's back is clean, dry, and free of hair and any topical medications. The

upper back is the preferred application site.

Inform the patient about the test procedure, including the need to keep the test area dry

and to avoid activities that may cause excessive sweating.

Patch Application:
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Dispense a small, consistent amount of the Disperse Orange 1 preparation into a patch

test chamber. A proper amount should fill approximately half the chamber.

Carefully apply the patch test panels to the patient's back, ensuring good adhesion.

Mark the location of the panels on the skin with a marking pen to facilitate reading after

removal.

Patch Removal and Initial Reading (Day 2 / 48 Hours):

The patient should be instructed to keep the patches on for 48 hours.

After 48 hours, the patches are removed. Allow any immediate irritation from the tape to

subside before the first reading, which is typically done 15-30 minutes after removal.

Record the reactions according to the ICDRG scoring system (Table 2).

Second Reading (Day 3 or 4 / 72-96 Hours):

A second reading is crucial as delayed hypersensitivity reactions may develop.

Read and score the test sites again using the ICDRG scale.

Optional Third Reading (Day 7):

A final reading at day 7 may be beneficial to detect late-developing allergic reactions.

Interpretation of Results:

A positive reaction (graded as +, ++, or +++) at the Disperse Orange 1 application site is

indicative of sensitization.

Distinguish between true allergic reactions and irritant reactions. Allergic reactions are

typically characterized by erythema, infiltration, and papules/vesicles, whereas irritant

reactions often present as discrete erythema without significant infiltration.

The clinical relevance of a positive patch test should be determined by correlating the

result with the patient's clinical history and exposure to textiles or other potential sources
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of Disperse Orange 1.

Mandatory Visualization

Phase 1: Allergen Preparation

Phase 2: Patch Application

Phase 3: Reading and Interpretation

Calculate amounts of
Disperse Orange 1 and Petrolatum

Weigh components
accurately

Mix using geometric
dilution to ensure homogeneity

Package in labeled syringes

Prepare patient's skin
(clean, dry upper back)

Apply allergen to
patch test chambers

Affix patches to the back
and mark location

Instruct patient to keep
area dry for 48 hours

Remove patches
at 48 hours

First reading (Day 2)
~30 mins post-removal

Second reading (Day 3/4)
for delayed reactions

Optional third reading (Day 7)

Score reactions using
ICDRG scale

Interpret results and
determine clinical relevance

End Protocol

Start Protocol
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Click to download full resolution via product page

Caption: Workflow for Disperse Orange 1 Patch Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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